molecular formula C15H22N2O4S B5678167 3-(1-{[ethyl(methyl)amino]sulfonyl}piperidin-3-yl)benzoic acid

3-(1-{[ethyl(methyl)amino]sulfonyl}piperidin-3-yl)benzoic acid

Cat. No. B5678167
M. Wt: 326.4 g/mol
InChI Key: JLFXVVDOBFWBBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(1-{[ethyl(methyl)amino]sulfonyl}piperidin-3-yl)benzoic acid represents a compound with potential interest in various scientific fields due to its unique structural and chemical characteristics. This compound belongs to a class of chemicals that have been explored for their biological activities and chemical properties.

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including the treatment of substituted benzhydryl chlorides with piperidine derivatives, followed by N-sulfonation in the presence of dry methylene dichloride and triethylamine. This method reflects the general approach towards synthesizing complex sulfonamide compounds with potential antimicrobial activities (Vinaya et al., 2009).

Molecular Structure Analysis

Structural characterization of related sulfonamide compounds, such as sulfonyl-bridged oligo(benzoic acid)s, reveals intricate molecular arrangements facilitated by hydrogen bonding and the influence of sulfonyl groups on molecular conformation. X-ray crystallography has been utilized to elucidate these structures, providing insight into their potential interactions and extractability properties (Morohashi et al., 2014).

Chemical Reactions and Properties

Reactions involving piperidine derivatives often result in the formation of compounds with significant antimicrobial activities. The structure-activity relationship studies suggest that substitutions on the piperidine ring and the nature of sulfonamide groups play crucial roles in determining their biological efficacy (Khalid et al., 2016).

properties

IUPAC Name

3-[1-[ethyl(methyl)sulfamoyl]piperidin-3-yl]benzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H22N2O4S/c1-3-16(2)22(20,21)17-9-5-8-14(11-17)12-6-4-7-13(10-12)15(18)19/h4,6-7,10,14H,3,5,8-9,11H2,1-2H3,(H,18,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JLFXVVDOBFWBBF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(C)S(=O)(=O)N1CCCC(C1)C2=CC(=CC=C2)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H22N2O4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

326.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(1-{[Ethyl(methyl)amino]sulfonyl}piperidin-3-yl)benzoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.